Cas no 191926-06-4 (Ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate)

Ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate structure
191926-06-4 structure
Product name:Ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate
CAS No:191926-06-4
MF:C8H11NO3
MW:169.177842378616
CID:2787385
PubChem ID:71347648

Ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 191926-06-4
    • DTXSID90773574
    • Ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate
    • Inchi: InChI=1S/C8H11NO3/c1-3-12-8(11)6-4-7(10)9(2)5-6/h4H,3,5H2,1-2H3
    • InChI Key: GOYFRWISDZOXFA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 169.07389321Da
  • Monoisotopic Mass: 169.07389321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6Ų
  • XLogP3: -0.2

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd